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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B608419 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-368,899 hydrochloride. It includes

detailed operational and disposal plans to ensure laboratory safety and proper chemical

handling.

Personal Protective Equipment (PPE) and Handling
When handling L-368,899 hydrochloride, it is crucial to adhere to strict safety protocols to

prevent exposure. The following personal protective equipment should be used.[1]

Engineering Controls:

Work in a well-ventilated area.[1] Use of a chemical fume hood is recommended for all

operations involving the solid compound or preparation of solutions.

Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove

removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices. Wash and dry hands

thoroughly after handling.[1][2]
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Skin and Body Protection: Wear a laboratory coat. Additional protective clothing should be

selected based on the task being performed to prevent skin exposure.[1]

Respiratory Protection: If handling as a powder or creating aerosols, wear a respiratory

protection.[1]

Hygiene Measures:

Wash hands thoroughly after handling.[1]

Remove and wash contaminated clothing before reuse.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not ingest or inhale the compound.[1][2]

Keep away from sources of ignition.[1]

First Aid Measures
After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

In all cases of exposure, seek medical advice.

Storage and Stability
Proper storage is essential to maintain the integrity of L-368,899 hydrochloride.
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Storage Condition Duration

Powder at -20°C 3 years

In solvent at -80°C 1 year

In solvent at -20°C 1 year

Store in a tightly closed container in a dry and well-ventilated place. Keep away from direct

sunlight.[1][3]

Disposal Plan
Dispose of L-368,899 hydrochloride and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not let the product enter drains.[1] It is

recommended to use a licensed disposal company.

Experimental Protocols and Data
L-368,899 hydrochloride is a potent and selective non-peptide oxytocin receptor (OXTR)

antagonist.[3][4][5]

Quantitative Data Summary
Property Value

Molecular Formula C₂₆H₄₂N₄O₅S₂ · HCl

Molecular Weight 591.2 g/mol

CAS Number 160312-62-9

Purity >97%

IC₅₀ (rat uterus OTR) 8.9 nM

IC₅₀ (human uterus OTR) 26 nM

IC₅₀ (vasopressin V1a) 370 nM

IC₅₀ (vasopressin V2) 570 nM

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.biocrick.com/download/document/BCC7438/MSDS.pdf
https://www.targetmol.com/compound/l-368%2C899%20hydrochloride
https://www.benchchem.com/product/b608419?utm_src=pdf-body
https://www.biocrick.com/download/document/BCC7438/MSDS.pdf
https://www.benchchem.com/product/b608419?utm_src=pdf-body
https://www.targetmol.com/compound/l-368%2C899%20hydrochloride
https://www.medchemexpress.com/L-368,899_hydrochloride.html
https://www.caymanchem.com/product/29868/l-368-899-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Information
Solvent Solubility Notes

DMSO 100 mg/mL (169.14 mM) Sonication is recommended.[3]

Water 2 mg/mL (3.38 mM) Sonication is recommended.[3]

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
5 mg/mL (8.46 mM) Sonication is recommended.[3]

It is recommended to prepare aqueous solutions fresh and not store for more than one day.[2]

Key Experimental Methodologies
In Vitro Radioligand Binding Assay: This experiment is performed to determine the binding

affinity (IC₅₀) of L-368,899 to the oxytocin receptor.

Prepare isolated uterine tissue from rats or humans.

Homogenize the tissue and prepare a membrane fraction.

Incubate the membrane preparation with a radiolabeled oxytocin receptor agonist (e.g.,

[³H]oxytocin) and varying concentrations of L-368,899.

After incubation, separate the bound and free radioligand by filtration.

Measure the radioactivity of the filters to determine the amount of bound radioligand.

Calculate the IC₅₀ value, which is the concentration of L-368,899 that inhibits 50% of the

specific binding of the radioligand.

In Vivo Uterine Contraction Assay: This experiment assesses the ability of L-368,899 to inhibit

oxytocin-induced uterine contractions in a living animal model (e.g., rat).

Anesthetize a female rat and cannulate the jugular vein for drug administration.

Insert a pressure-sensitive catheter into the uterine horn to measure intrauterine pressure.

Administer a dose of oxytocin intravenously to induce uterine contractions.
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Administer varying doses of L-368,899 (intravenously or orally) prior to the oxytocin

challenge.

Measure the inhibition of the oxytocin-induced uterine contractions.

Calculate the ED₅₀ value, which is the dose of L-368,899 that produces 50% of the maximal

inhibitory effect.
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Click to download full resolution via product page

Caption: L-368,899 antagonizes the oxytocin receptor, blocking downstream signaling.

General Experimental Workflow for In Vitro Analysis
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Caption: A typical workflow for characterizing L-368,899 in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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